7'-Chlorospiro[cyclopropane-1,3'-indolin]-2'-one
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Description
7'-Chlorospiro[cyclopropane-1,3'-indolin]-2'-one is a useful research compound. Its molecular formula is C10H8ClNO and its molecular weight is 193.63. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Diastereoselective Synthesis : A study demonstrated the highly diastereoselective synthesis of spiro[cyclopropane-1,3′-indolin]-2′-ones via a catalyst-free cyclopropanation using ethyl diazoacetate (Maurya et al., 2014).
- Structural Analogues Synthesis : Another research synthesized various structural analogues of spiro[cyclopropane-1,3′-indolin]-2′-ones and evaluated them for anticonvulsant activity (Rajopadhye & Popp, 1988).
- Advanced Spirooxindole Derivatives : A study on the synthesis of 7'-arylidenespiro[indoline-3,1'-pyrrolizines] and 7'-arylidenespiro[indene-2,1'-pyrrolizines] revealed new derivatives via [3+2] cycloaddition (Huang et al., 2019).
Biological and Medicinal Applications
- Anticancer Potential : Research focused on the synthesis of spiro[cyclopropane-1,3'-indolin]-2'-ones as potential anticancer agents, revealing promising activity against various human cancer cell lines (Reddy et al., 2015).
- Photochemical Deracemization : An investigation into the photochemical deracemization of spiro[cyclopropane-1,3′-indolin]-2′-ones identified a triplet 1,3-diradical intermediate, indicating potential applications in stereoselective syntheses (Li et al., 2020).
Chemical Properties and Reactions
- Cyclopropanation Reactions : A study on the stereoselective synthesis of spirocyclopropyl oxindoles from indolin-2-one/N-protected indolin-2-ones and bromonitroalkene highlighted the significance of diastereoselective cyclopropanation (Roy & Chen, 2013).
- Ring Opening Studies : The ring opening of spirocyclopropyl oxindoles was studied, providing insights into their chemical behavior and potential applications (Sharma et al., 2021).
Properties
IUPAC Name |
7-chlorospiro[1H-indole-3,1'-cyclopropane]-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO/c11-7-3-1-2-6-8(7)12-9(13)10(6)4-5-10/h1-3H,4-5H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRCZUQVFAWMDIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12C3=C(C(=CC=C3)Cl)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.